Cas no 1484970-33-3 (1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol
• CAS No: 1484970-33-3
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6287953
• Update Time: 2025-05-20

1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[[(2-hydroxy-1-methylethyl)amino]methyl]-

• Inchi： 1S/C9H19NO2/c1-8(6-11)10-7-9(12)4-2-3-5-9/h8,10-12H,2-7H2,1H3
• InChI Key： RMQCMYPOTLMVFH-UHFFFAOYSA-N
• SMILES： C1(CNC(C)CO)(O)CCCC1

Experimental Properties

• Density: 1.073±0.06 g/cm3(Predicted)
• Boiling Point: 315.6±12.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Additional information on 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol

Recent Advances in the Study of 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol (CAS: 1484970-33-3)

The compound 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol (CAS: 1484970-33-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentanol backbone and hydroxypropylaminomethyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve stereochemical control, ensuring the production of enantiomerically pure forms of the compound. These advancements are essential for understanding its biological activity and minimizing potential side effects.

Pharmacological studies have revealed that 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol exhibits notable activity in modulating specific biological pathways. Preliminary data suggest its interaction with G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory and metabolic processes. These findings have sparked interest in its potential use as a therapeutic agent for conditions such as chronic inflammation, metabolic disorders, and neurodegenerative diseases. Further in vitro and in vivo studies are underway to elucidate its precise mechanisms of action and therapeutic efficacy.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for determining its suitability as a drug candidate. Early results indicate favorable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and reduce potential toxicity. These insights are guiding the design of derivative compounds with improved drug-like properties.

The potential applications of 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol extend beyond traditional small-molecule therapeutics. Recent explorations have highlighted its utility in targeted drug delivery systems and as a scaffold for the development of multifunctional agents. For instance, conjugation with nanoparticles or antibodies could enable precise targeting of diseased tissues, thereby enhancing therapeutic efficacy and minimizing off-target effects. Such innovative approaches are paving the way for next-generation treatments in oncology and other complex diseases.

Despite the promising advancements, challenges remain in the development of 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol as a viable therapeutic agent. Issues such as scalability of synthesis, regulatory compliance, and long-term safety profiles need to be addressed. Collaborative efforts between academia, industry, and regulatory bodies will be essential to overcome these hurdles and translate research findings into clinical applications. Ongoing studies are expected to provide deeper insights into the compound's full potential and limitations.

In conclusion, 1-{(1-hydroxypropan-2-yl)aminomethyl}cyclopentan-1-ol (CAS: 1484970-33-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it a compound of significant interest. Continued research and development efforts are likely to uncover new therapeutic opportunities and further solidify its role in modern medicine. The scientific community eagerly anticipates future breakthroughs in this area, which could have far-reaching implications for human health.